Cas no 1215458-51-7 (2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate)
2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,6-tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate
- Tetrahydroxy-1,4-benzoquinone Hydrate
- Tetrahydroxy-1,4-quinone hydrate
- 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrahydroxy-, hydrate
- Tetrahydroxy-1,4-quinone monohydrate
- 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione xhydrate
- Prestwick_964
- C6H6O7
- tetrahydroxy-1,4quinone hydrate
- HMS1570H11
- HMS2097H11
- NCGC0001702
- Tetrahydroxyquinone monohydrate
- 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate
-
- Inchi: 1S/C6H4O6.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;/h7-8,11-12H;1H2
- InChI Key: CJFTUKFVMMYYHH-UHFFFAOYSA-N
- SMILES: OC1C(C(=C(C(C=1O)=O)O)O)=O.O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 272
- Topological Polar Surface Area: 116
2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B1106A-100mg |
Tetrahydroxyquinone monohydrate |
1215458-51-7 | ≥97.0% | 100mg |
¥300 | 2024-07-19 | |
| ChemScence | CS-0142966-100mg |
Tetrahydroxyquinone (monohydrate) |
1215458-51-7 | ≥97.0% | 100mg |
$50.0 | 2022-04-28 | |
| MedChemExpress | HY-B1106A-10mM*1mLinDMSO |
Tetrahydroxyquinone monohydrate |
1215458-51-7 | ≥97.0% | 10mM*1mLinDMSO |
¥550 | 2023-07-25 | |
| MedChemExpress | HY-B1106A-10mM*1 mL in DMSO |
Tetrahydroxyquinone monohydrate |
1215458-51-7 | ≥97.0% | 10mM*1 mL in DMSO |
¥330 | 2024-07-19 | |
| 1PlusChem | 1P01V7Y4-100mg |
Tetrahydroxyquinone monohydrate |
1215458-51-7 | 97% | 100mg |
$91.00 | 2023-12-25 | |
| Ambeed | A692748-5g |
2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate |
1215458-51-7 | 96% | 5g |
$118.0 | 2025-02-27 |
2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate
Professional Introduction to 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate (CAS No. 1215458-51-7)
The compound 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate, identified by the CAS number 1215458-51-7, is a structurally intriguing molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique framework, featuring a cyclohexadiene core with multiple hydroxyl and carbonyl functional groups, positions it as a versatile intermediate with potential applications in synthetic chemistry and drug development. This introduction delves into the compound's structural features, synthetic pathways, and emerging applications in light of recent scientific advancements.
The molecular structure of 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate consists of a cyclohexane ring substituted with hydroxyl groups at the 2-, 3-, 5-, and 6-positions, coupled with two ketone functionalities at the 1- and 4-positions. The presence of these polar functional groups imparts distinct reactivity patterns that make the compound a valuable building block in medicinal chemistry. Specifically, the hydroxyl groups can participate in hydrogen bonding interactions, while the ketones serve as electrophilic centers for nucleophilic additions. This combination of features has been exploited in the synthesis of various bioactive molecules.
Recent studies have highlighted the compound's utility as a precursor in the synthesis of complex natural products and pharmacologically relevant scaffolds. For instance, researchers have leveraged its diene-keto system to construct macrocyclic structures through Diels-Alder reactions. The flexibility of the cyclohexadiene ring allows for facile conformational adjustments, enabling access to diverse stereochemical outcomes. Such attributes are particularly valuable in drug discovery pipelines where molecular diversity and selectivity are paramount.
In addition to its role as a synthetic intermediate, 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate has been explored for its potential biological activities. Preliminary investigations suggest that derivatives of this compound exhibit promising interactions with biological targets associated with inflammatory and metabolic disorders. The hydroxyl-rich moiety is known to modulate enzyme activity by engaging in hydrogen bonding with protein surfaces. Furthermore, the keto groups can undergo redox transformations that may influence cellular signaling pathways. These observations have prompted further exploration into its pharmacological profile.
The synthesis of 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences starting from commercially available cyclohexanone derivatives. However, recent advances in catalytic methods have enabled more efficient routes to this compound. For example, transition-metal-catalyzed oxidation and functionalization strategies have been employed to introduce hydroxyl groups with high regioselectivity. Such improvements not only streamline production but also enhance scalability for industrial applications.
The hydrate form of this compound underscores its solubility characteristics under ambient conditions, which is advantageous for both laboratory-scale reactions and pharmaceutical formulations。 Solubility plays a critical role in drug delivery systems, where poor solubility can limit bioavailability。 By contrast, 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate's ability to dissolve in common solvents facilitates its integration into various pharmaceutical matrices.
Emerging research also highlights the compound's potential in material science applications beyond traditional organic synthesis。 Its rigid yet flexible backbone makes it a candidate for polymer additives or chiral auxiliaries。 Additionally, computational studies have suggested that modifications to its structure could enhance its electronic properties, making it relevant for optoelectronic materials。
The future directions for 2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate (CAS No. 1215458-51-7) are multifaceted。 Continued investigation into its biological activities will likely uncover novel therapeutic applications。 Meanwhile, advancements in green chemistry may lead to more sustainable synthetic methodologies that minimize waste and energy consumption。 Collaborative efforts between academia and industry will be essential to translate these findings into tangible innovations。
1215458-51-7 (2,3,5,6-Tetrahydroxycyclohexa-2,5-diene-1,4-dione hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)